![molecular formula C18H22N2O3S B2644060 N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-phenylmethanesulfonamide CAS No. 1797278-44-4](/img/structure/B2644060.png)
N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-phenylmethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to “N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-phenylmethanesulfonamide” often involves the use of pyrrolidine, a five-membered ring with nitrogen . Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The synthesis often involves ring construction from different cyclic or acyclic precursors or functionalization of preformed pyrrolidine rings .Scientific Research Applications
Synthetic Methods and Organic Chemistry Applications
- Advanced Organic Synthesis Techniques : The synthesis of complex pyrrolidinyl and phenylpyrrolidine derivatives through double reduction of cyclic sulfonamide precursors demonstrates an efficient method for constructing molecules with potential applications in drug development and organic materials (Evans, 2007). This process highlights the utility of sulfonamide as both a protecting group and an aryl donor in organic synthesis.
Pharmacological Research
- Discovery of Selective Inverse Agonists : Research into phenyl (3-phenylpyrrolidin-3-yl)sulfones has led to the discovery of selective RORγt inverse agonists, demonstrating significant potential in the development of treatments for autoimmune diseases. This work emphasizes the importance of structural elements in achieving high selectivity and desirable pharmacokinetic properties (Duan et al., 2019).
Material Science and Engineering
- Ionic Liquid-Based Electrolytes for Batteries : The development of advanced ionic liquid-based electrolytes for lithium-ion batteries showcases a significant leap in enhancing battery performance and safety. These electrolytes, characterized by high ionic conductivity and stability, promise long-life performance and are suitable for high-performance applications (Elia et al., 2016).
Novel Material Synthesis
- New Polymeric Ionic Liquids : The synthesis and characterization of novel ionic monomers and their polymerization into anionic "polymeric ionic liquids" (PILs) with highly delocalized charges offer advancements in materials science, especially in conductivity and application in energy storage devices (Shaplov et al., 2011).
Properties
IUPAC Name |
N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-23-18-11-12-20(13-18)17-9-7-16(8-10-17)19-24(21,22)14-15-5-3-2-4-6-15/h2-10,18-19H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYPBTRHRZVKGAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C2=CC=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.